Cas no 332101-15-2 (<br>[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-n itro-phenyl ester)

• Product Name: <br>[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-n itro-phenyl ester
• CAS No: 332101-15-2
• MF: C₂₈H₂₁N₃O₅S
• MW: 511.548445463181
• CID: 3070002
• PubChem ID: 3125950
• Update Time: 2025-06-11

<br>[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-n itro-phenyl ester Chemical and Physical Properties

Names and Identifiers

• <br>[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-n itro-phenyl ester
• 4-Nitrophenyl2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)acetate
• AKOS000568324
• 4-Nitrophenyl 2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)acetate
• 332101-15-2
• [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester

• MDL： MFCD01817492
• Inchi： 1S/C28H21N3O5S/c1-2-35-22-12-8-20(9-13-22)26-16-24(19-6-4-3-5-7-19)25(17-29)28(30-26)37-18-27(32)36-23-14-10-21(11-15-23)31(33)34/h3-16H,2,18H2,1H3
• InChI Key： PDFJXDKKJSZYTL-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1=C(C#N)C(C2C=CC=CC=2)=CC(C2C=CC(=CC=2)OCC)=N1

Computed Properties

• Exact Mass: 511.12019195Da
• Monoisotopic Mass: 511.12019195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on <br>[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-n itro-phenyl ester

[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester (CAS No. 332101-15-2): An Overview of a Promising Compound in Medicinal Chemistry

[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester (CAS No. 332101-15-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its cyano, ethoxy, and nitro functional groups, which contribute to its diverse biological activities.

The molecular structure of [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester is particularly noteworthy for its intricate arrangement of aromatic rings and functional groups. The presence of the cyano group (-CN) imparts significant electronic effects, while the ethoxy group (-OCH₂CH₃) provides additional steric and electronic influences. The nitro group (-NO₂) further enhances the compound's reactivity and biological activity, making it a valuable candidate for various medicinal applications.

Recent studies have explored the potential of [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its antiproliferative properties, [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-acetic acid 4-nitro-phenyl ester have also been studied to assess its suitability for clinical use. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug candidates. However, further research is needed to optimize these properties and ensure optimal therapeutic outcomes.

Synthesis of [3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-y lsulfanyl]-acetic acid 4-nitro phenyl ester involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps in the synthesis include the formation of the pyridine ring, introduction of the cyano and ethoxy groups, and subsequent esterification with 4-nitro phenol. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

The safety profile of [3-Cyano -6-(4 -eth oxy -phe n yl ) - 4 -phe n yl -py ri din - 2 - ylsulfanyl ] - acetic acid 4 -nit ro -phe n yl ester has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new drug candidate, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, [3-Cyano -6-(4 -eth oxy -phe n yl ) - 4 -phe n yl -py ri din - 2 - ylsulfanyl ] - acetic acid 4 -nit ro -phe n yl ester (CAS No. 332101 -15 -2) represents a promising compound in medicinal chemistry with potential applications in cancer treatment and anti-inflammatory therapy. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for future clinical development and potential therapeutic breakthroughs.